![molecular formula C26H27N3O3 B2426449 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[1-(2-keto-2-piperidino-ethyl)indol-3-yl]ethane-1,2-dione CAS No. 872860-91-8](/img/structure/B2426449.png)
1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[1-(2-keto-2-piperidino-ethyl)indol-3-yl]ethane-1,2-dione
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Description
1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[1-(2-keto-2-piperidino-ethyl)indol-3-yl]ethane-1,2-dione is a useful research compound. Its molecular formula is C26H27N3O3 and its molecular weight is 429.52. The purity is usually 95%.
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Scientific Research Applications
Halocyclization and Synthesis of Derivatives
- Halocyclization Processes : A study conducted by Zborovskii et al. (2011) explored the halocyclization of related compounds, leading to the formation of hydrohalides and diones, which are structurally similar to the compound (Yu. L. Zborovskii, V. Orysyk, V. I. Staninets, & V. Bon, 2011).
- Synthesis of Novel Indoles : Another research by Ivashchenko et al. (2014) focused on synthesizing novel indoles and related structures, which bear similarities to the compound being discussed (A. Ivashchenko, P. Yamanushkin, O. D. Mit’kin, et al., 2014).
Photopolymerization and Chemical Properties
- Naphthalimide Dyes and Photopolymerization : Research by Yang et al. (2018) studied acrylated naphthalimide dyes for photopolymerization, highlighting the compound's relevance in material sciences and its potential use in creating stable polymers (Jianjing Yang, Wen Liao, Y. Xiong, et al., 2018).
Antiviral Properties
- Synthesis and Antiviral Activity : The synthesis and study of substituted indoles and their antiviral properties against various viruses, including influenza, were conducted by Ivashchenko et al. (2014), indicating potential biomedical applications of related compounds (A. Ivashchenko, P. Yamanushkin, O. D. Mit’kin, et al., 2014).
Structural Analysis and Synthesis Techniques
- Synthesis of Isoquinoline Derivatives : A range of studies, including those by Wang et al. (2014) and Jacobs et al. (2008), have focused on synthesizing and analyzing the structure of isoquinoline derivatives, which are structurally related to the compound . These studies provide insights into the synthetic methods and structural characteristics of these compounds (Xiao-hua Wang & Chaoguo Yan, 2014); (J. Jacobs, J. Deblander, B. Kesteleyn, et al., 2008).
properties
IUPAC Name |
1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O3/c30-24(27-13-6-1-7-14-27)18-29-17-22(21-10-4-5-11-23(21)29)25(31)26(32)28-15-12-19-8-2-3-9-20(19)16-28/h2-5,8-11,17H,1,6-7,12-16,18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASUMKZBPKUYBOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)N4CCC5=CC=CC=C5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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